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Compound of Interest

Compound Name: (R)-4-Phenylthiazolidine-2-thione

An In-depth Technical Guide to (R)-4-Phenylthiazolidine-2-thione: A Versatile Chiral Auxiliary
in Asymmetric Synthesis

Introduction

In the landscape of modern organic chemistry, the demand for enantiomerically pure
compounds is paramount, particularly in the pharmaceutical industry where the chirality of a
molecule is intrinsically linked to its therapeutic efficacy and safety.[1] (R)-4-
Phenylthiazolidine-2-thione, a heterocyclic compound identified by the CAS number 110199-
18-3, has emerged as a significant and versatile chiral auxiliary.[1][2] Its rigid thiazolidine-2-
thione structure, combined with the stereodirecting influence of the C4-phenyl group, makes it
an invaluable tool for controlling the stereochemical outcome of a wide range of chemical
reactions.[1]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals. It will delve into the core properties of (R)-4-Phenylthiazolidine-2-
thione, its synthesis, its mechanistic role in asymmetric induction, and provide a detailed, field-
proven protocol for its application, thereby offering a complete framework for its effective
utilization in complex synthetic challenges.

Physicochemical and Chiral Properties

The precise characterization of a chiral auxiliary is fundamental to its reliable application. The
properties of (R)-4-Phenylthiazolidine-2-thione are well-defined, ensuring its suitability and
reproducibility in stereoselective transformations. The compound typically presents as a white
to off-white crystalline solid.[3]
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Property Value Source(s)
CAS Number 110199-18-3 [11[2][3]
Molecular Formula CoHsNS2 [2][3]
Molecular Weight 195.3 g/mol [2][3]
White to off-white crystalline
Appearance [3]
powder
Melting Point 128 - 130 °C [1][3]

Optical Rotation

[a]2°/D = -207° to -204°
(c=0.35 in CHCI3)

[1]3]

Purity

> 98.5% (Chiral Purity)

[3]

Synonyms

(4R)-4-Phenyl-1,3-thiazolidine-

2-thione

[2](3]

The high degree of optical rotation is a definitive indicator of its chiral integrity, a critical

parameter for its function as a chiral auxiliary.[1]

Synthesis of the Chiral Auxiliary

The synthesis of thiazolidine-2-thiones is generally achieved through the cyclization of

corresponding amino alcohols.[4] For (R)-4-Phenylthiazolidine-2-thione, the precursor is

(R)-2-phenylglycinol. The condensation reaction is typically carried out with carbon disulfide in

the presence of a base. This method provides an efficient route to the chiral auxiliary.[4]
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(R)-4-Phenylthiazolidine-2-thione

Reactants Reaction Conditions
(R)-Phenylglycinol ( Carbon Disulfide (CS2) ) (Base (e.g., KOH)) (Solvent (e.g., Ethanol))
Cyclization Reflux
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1. Auxiliary Acylation & Enolization
N-Acyl-(R)-4-Phenyl-
thiazolidine-2-thione

eprotonation at a-carbo

(Base (e.0., NaHMDS))

Z-Enolate Formation

n

2. Diastereoselective Reaction

(Electrophile (R'—CHO)] Facial Shielding by Phenyl Group

Attack from less

\ hindered face - ‘

(Chelated Transition State)

" Directs Attack

(Diastereomerically Enriched Product)

3. Auxilial;; Removal

(Hydrolysis or Reductive Cleavagej

(Chiral Product (e.g., B-hydroxy acid)) (Recovered Auxiliary]
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Preparation

1. Prepare N-propionyl derivative .
[of (R)-4-Phenylthiazolidine-2-thione 2. Dry THF solvent 3. Prepare NaHMDS solution

7
\ ,action

4. Cool N- proplonyl derivative
in THF to -78 °C

\

5. Add NaHMDS dropwise
(Enolate formation)

[6. Add aldehyde (e.g., isobutyraldehyde)]

[7. Stir at -78 °C for ZPD

Workup &qurification

[8. Quench with sat. aqg. NH4CI]

'

[9. Extract with Ethyl Acetate]

'

[ 10. Dry organic layer (Na2SOa) ]

'

[11. Purify via column chromatographa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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